(1-ethylpropyl)[(2-phenoxy-3-pyridinyl)methyl]amine

• IUPAC Name: N-[(2-phenoxypyridin-3-yl)methyl]pentan-3-amine
• InChI: InChI=1S/C17H22N2O/c1-3-15(4-2)19-13-14-9-8-12-18-17(14)20-16-10-6-5-7-11-16/h5-12,15,19H,3-4,13H2,1-2H3
• InChI Key: KSSRGCRZQVLIOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=C(N=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

(1-ethylpropyl)[(2-phenoxy-3-pyridinyl)methyl]amine, commonly known as EPPMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPPMA is a member of the pyridine-based amine family and has been found to exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties.

Mechanism of Action

The mechanism of action of EPPMA involves the inhibition of various cellular pathways, including the NF-κB pathway, which plays a critical role in the regulation of inflammation, and the PI3K/Akt/mTOR pathway, which plays a critical role in the regulation of cell growth and survival. EPPMA has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a critical role in cancer development and progression.
Biochemical and Physiological Effects:
EPPMA has been found to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis. Moreover, EPPMA has been found to exhibit low toxicity, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using EPPMA in lab experiments include its low toxicity, high potency, and broad-spectrum activity against various diseases. However, the limitations of using EPPMA in lab experiments include the lack of knowledge regarding its pharmacokinetics and pharmacodynamics, which are essential for the development of safe and effective therapeutic agents.

Future Directions

There are several future directions for the research and development of EPPMA. Firstly, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of EPPMA to determine its safety and efficacy as a therapeutic agent. Secondly, studies are needed to investigate the potential of EPPMA as a combination therapy with existing anti-cancer drugs to enhance their efficacy and reduce their toxicity. Thirdly, studies are needed to investigate the potential of EPPMA as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative diseases.
Conclusion:
In conclusion, EPPMA is a promising chemical compound that exhibits various biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. The synthesis of EPPMA involves the reaction between 2-phenoxy-3-pyridinylmethanol and 1-bromoethylpropane in the presence of a base catalyst. EPPMA has been extensively studied for its potential therapeutic applications, and its mechanism of action involves the inhibition of various cellular pathways. EPPMA has been found to exhibit low toxicity, making it a promising candidate for further development as a therapeutic agent. However, further studies are needed to investigate its pharmacokinetics and pharmacodynamics, as well as its potential as a combination therapy and therapeutic agent for other diseases.

Scientific Research Applications

EPPMA has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. EPPMA has also been found to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth and proliferation of cancer cells. Moreover, EPPMA has been found to exhibit anti-tumor properties by inhibiting angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and survival of tumors.